Cas no 62935-73-3 (Methyl (7-Methoxy-2-oxo-2H-chromen-4-yl)acetate)

Methyl (7-Methoxy-2-oxo-2H-chromen-4-yl)acetate is a coumarin derivative with a methoxy substituent at the 7-position and an acetoxy group at the 4-position. This compound is of interest in synthetic organic chemistry due to its structural framework, which serves as a precursor for the development of more complex coumarin-based molecules. Its ester functionality enhances reactivity, making it suitable for further derivatization or conjugation reactions. The methoxy group contributes to electronic modulation, potentially influencing photophysical or biological properties. This compound is typically utilized in research settings for the synthesis of fluorescent probes, pharmaceuticals, or agrochemical intermediates, where precise functionalization of the coumarin core is required.
Methyl (7-Methoxy-2-oxo-2H-chromen-4-yl)acetate structure
62935-73-3 structure
Product Name:Methyl (7-Methoxy-2-oxo-2H-chromen-4-yl)acetate
CAS No:62935-73-3
MF:C13H12O5
MW:248.231384277344
MDL:MFCD06001767
CID:428604
PubChem ID:1383603
Update Time:2025-10-29

Methyl (7-Methoxy-2-oxo-2H-chromen-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-4-acetic acid, 7-methoxy-2-oxo-, methyl ester
    • Methyl (7-methoxy-2-oxo-2H-chromen-4-yl)acetate
    • (7-methoxy-2-oxo-2H-chromen-4-yl)-acetic acid methyl ester
    • (7-Methoxy-2-oxo-2H-chromen-4-yl)-essigsaeure-methylester
    • HMS2460D08
    • methyl 7-methoxycoumarin-4-acetate
    • BDBM73474
    • 2-(7-methoxy-2-oxo-1-benzopyran-4-yl)acetic acid methyl ester
    • LS-04887
    • methyl 2-(7-methoxy-2-oxochromen-4-yl)acetate
    • 2-(2-keto-7-methoxy-chromen-4-yl)acetic acid methyl ester
    • methyl 2-(7-methoxy-2-oxidanylidene-chromen-4-yl)ethanoate
    • SMR000200877
    • SR-01000288522-1
    • methyl-2-(7-methoxy-2-oxochromen-4-yl)acetate
    • Methyl 2-(7-methoxy-2-oxo-2H-chromen-4-yl)acetate
    • cid_1383603
    • Methyl2-(7-methoxy-2-oxo-2H-chromen-4-yl)acetate
    • CHEBI:191131
    • IEMSTXMWFNGNTK-UHFFFAOYSA-N
    • MLS000582337
    • 62935-73-3
    • CHEMBL1478178
    • Methyl 7-methoxycoumarin-4-acetate, AldrichCPR
    • EN300-302414
    • DTXSID80362572
    • SR-01000288522
    • CS-0303270
    • MFCD06001767
    • AKOS005175213
    • Methyl (7-Methoxy-2-oxo-2H-chromen-4-yl)acetate
    • MDL： MFCD06001767
    • Inchi： 1S/C13H12O5/c1-16-9-3-4-10-8(5-12(14)17-2)6-13(15)18-11(10)7-9/h3-4,6-7H,5H2,1-2H3
    • InChI Key： IEMSTXMWFNGNTK-UHFFFAOYSA-N
    • SMILES： O1C(C=C(CC(=O)OC)C2C=CC(=CC1=2)OC)=O

Computed Properties

  • Exact Mass: 248.06800
  • Monoisotopic Mass: 248.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 61.8Ų

Experimental Properties

  • PSA: 65.74000
  • LogP: 1.51710

Methyl (7-Methoxy-2-oxo-2H-chromen-4-yl)acetate Security Information

  • HazardClass：IRRITANT

Methyl (7-Methoxy-2-oxo-2H-chromen-4-yl)acetate Customs Data

  • HS CODE：2932209090
  • Customs Data：

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl (7-Methoxy-2-oxo-2H-chromen-4-yl)acetate Pricemore >>

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